Cas no 111220-30-5 (1-Tert-Butyl-3-iodo-5-methyl-benzene)

• Product Name: 1-Tert-Butyl-3-iodo-5-methyl-benzene
• CAS No: 111220-30-5
• MF: C₁₁H₁₅I
• MW: 274.141275644302
• CID: 2111925
• Update Time: 2023-08-04

1-Tert-Butyl-3-iodo-5-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-iodo-5-methylbenzene
• MRUDJOSURZNYSM-UHFFFAOYSA-N
• 1-tert-Butyl-3-iodo-5-methyl-benzene
• 1-(tert-Butyl)-3-iodo-5-methylbenzene
• Benzene, 1-(1,1-dimethylethyl)-3-iodo-5-methyl-
• 1-Tert-Butyl-3-iodo-5-methyl-benzene

• Inchi： 1S/C11H15I/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7H,1-4H3
• InChI Key： MRUDJOSURZNYSM-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 0